Cas no 2229375-69-1 (1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid)

• Product Name: 1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid
• CAS No: 2229375-69-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5903845
• PubChem ID: 165624435
• Update Time: 2023-12-15

1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclopentane-1-carboxylic acid
• 1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclopentane-1-carboxylic acid
• 2229375-69-1
• EN300-1796230

• Inchi： 1S/C12H18N2O2/c1-9(2)14-8-10(7-13-14)12(11(15)16)5-3-4-6-12/h7-9H,3-6H2,1-2H3,(H,15,16)
• InChI Key： FCTUNXRYVGVOIZ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(C(C)C)C=2)CCCC1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų